Cas no 851941-59-8 (1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 851941-59-8
• MF: C₁₇H₂₈N₅O₂
• MW: 334.4365234375
• CID: 6348660
• PubChem ID: 74476879
• Update Time: 2025-07-12

1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-yl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 1,3-dimethyl-7-(2-methylpropyl)-8-(piperidin-1-ylmethyl)purine-2,6-dione
• 851941-59-8

• Inchi： 1S/C17H28N5O2/c1-12(2)10-22-13(11-21-8-6-5-7-9-21)18-15-14(22)16(23)20(4)17(24)19(15)3/h12,14H,5-11H2,1-4H3/q+1
• InChI Key： OKVMZDGURODOIO-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(N1C)=O)=NC(CN1CCCCC1)=[N+]2CC(C)C

Computed Properties

• Exact Mass: 334.22430015g/mol
• Monoisotopic Mass: 334.22430015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.2Ų